Benzonitrile

• CAS No.: 100-47-0
• Product Name: Benzonitrile
• Molecular Formula: C7H5N; C6H5(CN); C7H5N
• Molecular Weight: 103.12 g/mol
• IUPAC Name: benzonitrile
• Standard InChI: InChI=1S/C7H5N/c8-6-7-4-2-1-3-5-7/h1-5H
• Standard InChIKey: JFDZBHWFFUWGJE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C#N
• Canonical SMILES: C1=CC=C(C=C1)C#N
• Boiling Point: 375.3 °F at 760 mm Hg (NTP, 1992); 191.1 °C; 190.7 °C at 760 mm Hg; 190.7 °C
• Colorform: Liquid; Colorless oil
• Density: 1.01 at 77 °F (USCG, 1999); 1.0093 g/cu cm at 15 °C; Relative density (water = 1): 1.0
• Flash Point: 161 °F (NTP, 1992); 70 °C (158 def F) (Closed cup); 75 °C c.c.
• Melting Point: 9 °F (NTP, 1992); -12.7 °C; -12.82 °C; -12.8 °C
• Physical Description: Benzonitrile appears as a clear colorless liquid with an almond-like odor. Flash point 161°F. Denser (at 8.4 lb / gal) than water and slightly soluble in water. Used as a specialty solvent and to make other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Benzonitrile appears as a clear colorless liquid with an almond-like odor. Flash point 161°F. Denser (at 8.4 lb / gal) than water and slightly soluble in water. Used as a specialty solvent and to make other chemicals.; Benzonitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a phenyl group. It is a member of benzenes and a nitrile.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1 to 5 mg/mL at 73° F (NTP, 1992); 0.02 M; In water, 2000 mg/L at 25 °C; Miscible with common organic solvents; Miscible with ethanol; very soluble in acetone, benzene; soluble in carbon tetrachloride; Solubility in water, g/100ml at 22 °C: 0.1-0.5 (poor)
• Synonyms: Benzenecarbonitrile; Benzenenitrile; Benzoic Acid Nitrile; Benzonitril; Cyanobenzene; NSC 8039; Phenyl Cyanide_x000B_
• Vapor Density: 3.6 (NTP, 1992) (Relative to Air); Vapor specific gravity: 3.6; Relative vapor density (air = 1): 3.6
• Vapor Pressure: 1 mm Hg at 82.8 °F ; 5 mm Hg at 131.5° F; 10 mm Hg at 156.6° F (NTP, 1992); 0.77 mmHg; 0.768 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 102
• PubChem Compound: 7505
• Last Modified: Nov 11 2021